molecular formula C6H10O B153406 3-Hexyn-2-OL CAS No. 109-50-2

3-Hexyn-2-OL

Cat. No. B153406
CAS RN: 109-50-2
M. Wt: 98.14 g/mol
InChI Key: IFCAMPHNVKBSTF-UHFFFAOYSA-N
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Description

3-Hexyn-2-ol, also known as 3-hexyne-2-ol or propargyl alcohol, is an organic compound with the molecular formula C6H10O . It is a colorless liquid with a strong, sweet odor .


Synthesis Analysis

The synthesis of 3-Hexyn-2-ol involves the use of Pd nanoparticles via microemulsions and the use of highly-ordered mesoporous silica with a 3-D pore network (FDU-12) serving as support .


Molecular Structure Analysis

The molecular formula of 3-Hexyn-2-ol is C6H10O . Its average mass is 98.143 Da and its monoisotopic mass is 98.073166 Da .


Physical And Chemical Properties Analysis

3-Hexyn-2-ol has a molecular weight of 98.1430 . It has a density of 0.909 and a boiling point of 80°C .

Scientific Research Applications

Selective Semihydrogenation in Fragrance Synthesis

3-Hexyn-2-OL is used as a substrate in the selective semihydrogenation process to produce (Z)-3-hexen-1-ol, which is a fragrance compound with an herbaceous note. This process involves the use of mono- and bi-metallic heterogeneous catalysts with low Pd and Cu contents on alumina. The reaction parameters are finely tuned to improve chemo- and stereoselectivity .

Catalysis in Organic Synthesis

The compound serves as a reactant in catalyzed reactions such as the Suzuki conjugation reaction of halogenated benzene and phenylboronic acid. This application highlights the role of 3-Hexyn-2-OL in facilitating bond formation between different organic molecules .

Long-Term Selectivity in Hydrogenation

In hydrogenation reactions, 3-Hexyn-2-OL is hydrogenated to produce cis-3-hexen-1-ol with high selectivity. The long-term selectivity of this reaction is studied by investigating the effect of non-saturated corner and edge sites of Pd particles on the selectivity of the product .

Hydrogenation Catalyst Evaluation

The compound is also used to evaluate the catalytic activity and selectivity of Pd/TiO2 catalysts prepared by electroless deposition. It serves as a probe reaction to test these catalysts under mild conditions for the liquid-phase selective hydrogenation of 3-hexyne-1-ol to cis-3-hexen-1-ol .

Safety and Hazards

3-Hexyn-2-ol is classified as a flammable liquid and vapor, and it is very toxic to aquatic life . It is recommended to avoid breathing its vapors, mist, or gas, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .

Future Directions

The current outlook of the 3-Hexyn-2-ol market is positive, and it is expected to witness significant growth in the coming years . The increasing demand for pharmaceuticals and agrochemicals, where 3-Hexyn-2-ol is extensively used, is one of the primary factors driving the growth of the market . Furthermore, the constant innovation in manufacturing processes and advancements in technology are likely to provide further growth opportunities for the market in the future .

properties

IUPAC Name

hex-3-yn-2-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10O/c1-3-4-5-6(2)7/h6-7H,3H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IFCAMPHNVKBSTF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC#CC(C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00875614
Record name 3-HEXYN-2-OL
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

98.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Hexyn-2-OL

CAS RN

109-50-2
Record name 3-Hexyn-2-ol
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Record name 3-Hexyn-2-ol
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Record name 3-Hexyn-2-ol
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Record name Hex-3-yn-2-ol
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of synthesizing 5H-1,2-oxathioles from 3-Hexyn-2-ol?

A1: The synthesis of 5H-1,2-oxathioles, as described in the research by [], holds significance due to their unique chemical properties and potential applications. These cyclic α,β-unsaturated sulfenic acid esters are relatively unexplored, and their synthesis from 3-Hexyn-2-ol offers a new route for further investigation. The research highlights the successful synthesis of 3-t-butyl-4-chloro-5,5-dimethyl-5H-1,2-oxathiole (1b) from 2,5,5-Trimethyl-3-hexyn-2-ol using Sodium hydride (NaH) and Sulfur dichloride (SCl2). This specific example demonstrates the potential of using 3-Hexyn-2-ol as a starting material to access diverse 5H-1,2-oxathiole derivatives.

Q2: What are the key findings regarding the electrochemical properties of synthesized 5H-1,2-oxathioles?

A2: Cyclic voltammetry analysis revealed intriguing electrochemical characteristics of the synthesized 5H-1,2-oxathioles []. The study found that compounds like 1b, 3-(1-adamantyl)-4-chloro-5,5-dimethyl-5H-1,2-oxathiole (1c), and 4-chloro-5,5-dimethyl-3-phenyl-5H-1,2-oxathiole (1d) exhibited lower oxidation potentials compared to conventional sulfides and even acyclic sulfenate esters. This finding suggests that these compounds may possess distinct reactivity profiles and could potentially serve as valuable building blocks in organic synthesis or material science applications.

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